Cas no 2680843-84-7 (3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is a specialized benzoic acid derivative featuring a 2-methylpropyl substituent at the 3-position and a prop-2-en-1-yloxycarbonylamino group at the 4-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly for applications requiring tailored carboxylate or amide functionalities. The allyloxycarbonyl (Alloc) protecting group enhances its utility in peptide and polymer chemistry, offering selective deprotection under mild conditions. Its balanced lipophilicity and steric profile may also facilitate its use in medicinal chemistry for prodrug design or intermediate synthesis. The compound’s well-defined functional groups enable precise modifications, supporting its role in advanced chemical research.
3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid structure
2680843-84-7 structure
Product Name:3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
CAS No:2680843-84-7
MF:C15H19NO4
MW:277.3156645298
CID:6382058
PubChem ID:165917500
Update Time:2025-06-14

3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28285142
    • 2680843-84-7
    • 3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
    • 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
    • Inchi: 1S/C15H19NO4/c1-4-7-20-15(19)16-13-6-5-11(14(17)18)9-12(13)8-10(2)3/h4-6,9-10H,1,7-8H2,2-3H3,(H,16,19)(H,17,18)
    • InChI Key: OAICRMFZJZURLE-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(NC1C=CC(C(=O)O)=CC=1CC(C)C)=O

Computed Properties

  • Exact Mass: 277.13140809g/mol
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 75.6Ų

3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Pricemore >>

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Additional information on 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Recent Advances in the Study of 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680843-84-7)

The compound 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680843-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid exhibits selective binding affinity towards certain target proteins, making it a candidate for the treatment of inflammatory and autoimmune diseases. The compound's ability to modulate these pathways has been validated through in vitro and in vivo studies, highlighting its therapeutic relevance.

In addition to its pharmacological properties, recent advancements in the synthesis of this compound have been reported. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These methodological improvements are critical for facilitating further preclinical and clinical studies, ensuring the compound's viability as a drug candidate.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. These studies have identified key structural motifs that contribute to its bioactivity, paving the way for the design of derivatives with enhanced efficacy and reduced side effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies and combination therapies to overcome these limitations.

In conclusion, 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid represents a compelling area of research in chemical biology and drug discovery. Its unique properties and therapeutic potential underscore the importance of continued investigation. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for various diseases, offering new hope for patients and clinicians alike.

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